Cas no 2165461-37-8 (trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol
• CAS No: 2165461-37-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5040871
• Update Time: 2025-10-31

trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-phenylhydrazin-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(2-phenylhydrazinyl)cyclobutan-1-ol
• trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol

• Inchi： 1S/C10H14N2O/c13-10-7-6-9(10)12-11-8-4-2-1-3-5-8/h1-5,9-13H,6-7H2/t9-,10-/m1/s1
• InChI Key： OMXYNBCTNPJNME-NXEZZACHSA-N
• SMILES： O[C@@H]1CC[C@H]1NNC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.6
• Topological Polar Surface Area: 44.3

Additional information on trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol

Professional Introduction to trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol (CAS No. 2165461-37-8)

trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol, with the CAS number 2165461-37-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclobutane ring fused with a phenylhydrazine moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol consists of a cyclobutane ring substituted with a hydrazine group at the 2-position, which is further connected to a phenyl ring. This configuration imparts specific electronic and steric properties that can influence its reactivity and biological activity. The cyclobutane ring, being a rigid structure, can enhance the compound's stability and bioavailability, making it an attractive candidate for medicinal applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The cyclobutane scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of cyclobutane have shown promise in the treatment of neurological disorders, inflammation, and cancer. The hydrazine group in trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol adds another layer of functionality, allowing for further derivatization and the exploration of new pharmacological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The phenylhydrazinyl moiety can serve as a linker or a pharmacophore in the design of novel therapeutics. Researchers have been exploring its utility in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The rigid cyclobutane ring can help in optimizing binding interactions with target proteins, enhancing the compound's efficacy.

The pharmacological profile of trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol has been investigated through various in vitro and in vivo studies. Preliminary findings suggest that it exhibits significant inhibitory activity against certain enzymes involved in disease progression. For example, studies have shown that derivatives of this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. This makes it a promising candidate for developing anti-inflammatory agents.

In addition to its anti-inflammatory potential, trans-2-(2-Phenylhydrazin-1-yl)cyclobutan-1-ol has also shown promise in the context of neurodegenerative diseases. The cyclobutane ring's ability to cross the blood-brain barrier suggests that it could be an effective candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand its mechanism of action and optimize its therapeutic index.

The synthesis of trans-2-(2-Phenylhydrazin-1-y)cyclobutan-l)-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the compound's pharmacological potential.

The use of computational chemistry tools has also played a crucial role in understanding the structural and electronic properties of this compound. Molecular modeling studies have helped researchers predict how trans-[email protected](CAS No. 2165461378) interacts with biological targets, providing valuable insights into its mode of action. These studies are essential for designing more effective derivatives and optimizing drug candidates for clinical trials.

In conclusion, trans-[email protected](CAS No. 2165461378) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its ability to modulate various biological pathways makes it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.